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Compound of Interest

Compound Name: Quatrex

Cat. No.: B8606543

An examination of publicly available scientific and commercial literature reveals no specific
chemical entity identified as the "Quatrex compound" within the context of pharmaceutical
research or drug development. The term "Quatrex" is predominantly associated with a
Canadian company, Quatrex Inc., which specializes in environmental compliance, hazardous
material management, and related products. This guide addresses the available information
regarding entities named "Quatrex" and clarifies the absence of a corresponding therapeutic
compound in the public domain.

Quatrex™ S Conditioning Agent

One of the primary products identified is Quatrex™ S, a conditioning agent used in the
cosmetics industry.

Chemical Nature and Properties:

Quatrex™ S is described as a liquid cationic surfactant derived from soybean oil, with a 26%
solids content.[1] Its primary function is to provide conditioning properties to hair care products.
A key feature of this agent is its compatibility with anionic surfactants, making it suitable for
formulating conditioning shampoos.[1] Its solubility characteristics also allow for its
incorporation into a variety of other cosmetic formulations, including sprays, mousses, and
setting gels.[1]

Applications:
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The primary application of Quatrex™ S is in the formulation of hair care products where
conditioning and substantivity are desired. Examples of its use include:

Conditioning shampoos

Hair masks

Leave-in conditioners

Styling products

Quatrex® 27 Intermediate Bulk Container

Another product bearing the "Quatrex" name is the Quatrex® 27, a rigid-sided intermediate
bulk container (IBC). This product is designed for the transportation and storage of solid and
sludge waste materials, including toxic and hazardous substances.[2][3][4][5] The rigid design
facilitates easier filling and stacking compared to flexible containers.[2][4] The Quatrex® 27
has received approval from Transport Canada for the transportation of toxic materials.[2][3]

Quaternary Ammonium Salts (QAS)

While not directly named "Quatrex,"” the search results did yield information on Quaternary
Ammonium Salts (QAS), which are cationic surfactants with a broad range of biological
activities.[6][7][8] Given that Quatrex™ S is a cationic surfactant, it is plausible that it belongs
to this class of compounds.

General Structure and Properties of QAS:

QAS are organic compounds with the general structure of NR4+, where R represents alkyl or
aryl groups. Their biological activity is influenced by the length of the alkyl chain, the nature of
the counterion, and the overall molecular structure.[6][7]

Mechanism of Action:

The antimicrobial activity of QAS is attributed to their ability to disrupt cell membranes.[6][7][8]
The positively charged nitrogen atom interacts with the negatively charged components of
microbial cell membranes, leading to disorganization, leakage of intracellular contents, and
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ultimately, cell death.[6][7][8] Some QAS have also been shown to inhibit membrane-bound
proteins such as H+-ATPase.[6][7]

Biological Activities of QAS:

Quaternary ammonium salts exhibit a wide spectrum of biological activities, including:

Antibacterial: Effective against a broad range of bacteria.[8]

Antifungal: Active against various fungi and yeasts.[8]

Antiviral: Some QAS have demonstrated activity against viruses.[8]

Biofilm Eradication: QAS can reduce the adhesion of microorganisms to surfaces and
eliminate biofilms.[6][7]

The widespread use of QAS in disinfectants has led to concerns about the development of
microbial resistance.[6][7]

Summary and Conclusion

In conclusion, there is no publicly available information to suggest the existence of a specific
therapeutic agent or research compound known as "Quatrex." The term is primarily associated
with commercial products from Quatrex Inc., namely a cosmetic conditioning agent and an
industrial container. While the conditioning agent is a cationic surfactant, and likely a
guaternary ammonium salt, detailed structural information and data relevant to drug
development are not available in the public domain. Researchers and scientists seeking
information on a compound for therapeutic use should verify the correct nomenclature and
origin of the substance of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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